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Compound of Interest

Compound Name:
(R)-6-Chlorochroman-3-carboxylic

acid

Cat. No.: B13341005

Get Quote

Technical Monograph: (R)-6-Chlorochroman-3-carboxylic Acid Subtitle:Chiral Scaffolds in

Medicinal Chemistry: Synthesis, Resolution, and Pharmacophore Utility

Identity & Physicochemical Profile
(R)-6-Chlorochroman-3-carboxylic acid represents a privileged substructure in drug

discovery, particularly within the design of G-protein coupled receptor (GPCR) modulators and

enzyme inhibitors. While the chroman core is ubiquitous in nature (e.g., Vitamin E, flavonoids),

the 3-carboxyl variant provides a specific vector for interactions with cationic amino acid

residues in binding pockets.

Nomenclature & Registry
IUPAC Name: (3R)-6-chloro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Common Name: (R)-6-Chlorochroman-3-carboxylic acid

CAS Number (Racemate):164265-01-4[1][2]
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Note: Specific CAS numbers for the isolated (R) and (S) enantiomers are often not

indexed in public commercial registries. Researchers must typically acquire the racemate

(164265-01-4) and perform chiral resolution, or utilize asymmetric synthesis.

Molecular Formula: C₁₀H₉ClO₃

Molecular Weight: 212.63 g/mol [2]

Key Physicochemical Properties
Property Value (Racemate/General) Relevance to Drug Design

Appearance
White to off-white crystalline

powder

Solid-state stability for

formulation.

Melting Point 168 – 172 °C
High crystallinity implies good

stability.

pKa (Predicted) ~4.2 (Carboxylic Acid)

Ionized at physiological pH

(COO⁻); key for salt bridge

formation.

logP (Predicted) 2.1 – 2.4

Optimal lipophilicity for oral

bioavailability (Lipinski's Rule

of 5).

H-Bond Donors 1 (COOH) Directional binding capability.

H-Bond Acceptors 3 (COOH + Ether Oxygen)

The ether oxygen acts as a

weak acceptor, modulating

polarity.

Synthetic Pathways & Manufacturing
The synthesis of (R)-6-Chlorochroman-3-carboxylic acid generally proceeds through the

construction of the chroman core followed by chiral resolution. Direct asymmetric synthesis is

possible but less common in bulk manufacturing compared to resolution or asymmetric

hydrogenation of the chromene precursor.

Route A: The Chromone Reduction Pathway (Racemic)
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This is the industry-standard route for generating the racemic scaffold.

Condensation: 5-Chlorosalicylaldehyde is condensed with diethyl malonate (Knoevenagel

condensation) followed by intramolecular cyclization to form ethyl 6-chloro-4-oxo-4H-

chromene-3-carboxylate.

Reduction: The chromone (ketone + alkene) is reduced. Catalytic hydrogenation (Pd/C)

typically reduces the alkene (C2-C3) and the ketone (C4) to the methylene, yielding the

chroman core.

Critical Control Point: Over-reduction can lead to ring opening. Conditions must be

controlled (e.g., 3-5 bar H₂, AcOH solvent).

Hydrolysis: The ester is hydrolyzed (LiOH/THF/H₂O) to yield the racemic acid.

Route B: Chiral Resolution (Enantiomer Isolation)
Since the racemate is the primary commercial source, a self-validating resolution protocol is

essential for obtaining the (R)-isomer.

Resolving Agent: (S)-(-)-α-Methylbenzylamine (or Quinine).

Principle: Formation of diastereomeric salts with distinct solubility profiles.

Protocol:

Dissolve racemic acid (1.0 eq) in hot Ethanol/Ethyl Acetate (1:1).

Add (S)-amine (0.5 - 1.0 eq) dropwise.

Cool slowly to 4°C to crystallize the less soluble diastereomeric salt.

Filter and recrystallize until constant specific rotation is achieved.

Liberation: Treat the salt with 1N HCl and extract with EtOAc to yield the free (R)-acid.

Visualization: Synthesis & Resolution Workflow
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Figure 1: Step-wise synthesis from salicylaldehyde precursors to the isolated (R)-enantiomer.

Analytical Characterization Protocols
Trustworthiness in chiral chemistry relies on rigorous verification of enantiomeric excess (ee).
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Chiral HPLC Method (Standard)
Column: Chiralpak AD-H or OD-H (Daicel), 4.6 x 250 mm, 5 µm.

Mobile Phase: n-Hexane : Isopropanol : TFA (90 : 10 : 0.1).

Flow Rate: 1.0 mL/min.

Detection: UV @ 280 nm (aromatic absorption).

Expected Result: Baseline separation of enantiomers. The (R)-enantiomer typically elutes

second on AD-H columns (confirmation with standard required).

NMR Spectroscopy
¹H NMR (400 MHz, DMSO-d₆):

δ 12.5 (s, 1H, COOH)

δ 7.15 (d, 1H, Ar-H5)

δ 7.08 (dd, 1H, Ar-H7)

δ 6.75 (d, 1H, Ar-H8)

δ 4.25 (m, 1H, C2-H eq)

δ 3.95 (t, 1H, C2-H ax)

δ 2.95 (m, 1H, C3-H)

δ 2.80 (m, 2H, C4-H)

Applications in Drug Discovery
The (R)-6-chlorochroman-3-carboxylic acid scaffold is a "privileged structure" due to its

ability to mimic peptide turns and restrict conformational freedom.

Pharmacophore Mapping
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Carboxylic Acid: Mimics the C-terminus of amino acids; engages in salt bridges with

Arginine/Lysine in receptor pockets.

Chroman Oxygen: Acts as a hydrogen bond acceptor, often replacing a backbone carbonyl.

6-Chloro Substituent: Fills hydrophobic pockets (halogen bonding capability) and blocks

metabolic oxidation at the para-position relative to the ether oxygen.

Chirality (C3): The (R)-configuration orients the carboxylate vector specifically, often

distinguishing between agonist and antagonist activity in GPCRs (e.g., 5-HT receptors,

PPARs).

Logical Pathway: From Scaffold to Lead
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Figure 2: Derivatization logic for medicinal chemistry campaigns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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